Cas no 1805330-20-4 (3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1805330-20-4
• MF: C₈H₄F₅NO
• MW: 225.115479469299
• CID: 4848638
• Update Time: 2025-08-05

3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H4F5NO/c9-7(10)5-4(3-15)1-2-14-6(5)8(11,12)13/h1-3,7H
• InChI Key： BBAXPFNXIBMWOS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C=CN=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde

3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde: A Comprehensive Overview

3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde, also known by its CAS number 1805330-20-4, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyridine ring substituted with a difluoromethyl group at position 3, a trifluoromethyl group at position 2, and a carboxaldehyde group at position 4. These substituents contribute to its distinct reactivity and stability, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde involves advanced organic chemistry techniques, including multi-step synthesis and precise control over reaction conditions. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce costs. For instance, researchers have explored the use of transition metal catalysts and novel solvent systems to enhance the efficiency of key reactions such as the alkylation and oxidation steps. These advancements have not only streamlined the production process but also opened up new possibilities for scaling up the synthesis of this compound for commercial purposes.

The chemical properties of 1805330-20-4 are heavily influenced by its fluorinated substituents. The presence of both difluoromethyl and trifluoromethyl groups imparts high electron-withdrawing effects on the pyridine ring, which significantly alters its electronic structure. This makes the compound highly reactive in certain chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions. Recent research has highlighted its potential as a building block for constructing complex heterocyclic compounds, which are essential in drug discovery and materials development.

In terms of applications, 3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde has shown promise in several areas. In pharmaceuticals, it serves as an intermediate for synthesizing bioactive molecules with potential therapeutic effects. For example, studies have demonstrated its role in developing inhibitors for specific enzymes involved in disease pathways. Additionally, in agrochemicals, this compound has been investigated for its pesticidal properties, particularly as a component in herbicides and insecticides. Its ability to target specific biochemical pathways makes it a valuable asset in crop protection.

The environmental impact of 1805330-20-4 is another area of growing interest. Researchers are examining its biodegradability and toxicity profiles to ensure its safe use in industrial and agricultural settings. Recent findings suggest that while the compound exhibits moderate persistence in certain environments, it does not pose significant risks to aquatic life when used responsibly. These insights are crucial for regulatory agencies aiming to establish guidelines for the handling and disposal of this compound.

In conclusion, 3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No: 1805330-20-4) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule in modern chemistry. As research continues to uncover new potentials for this compound, it is expected to play an increasingly vital role in both academic and industrial settings.